Cas no 2228329-49-3 (5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228329-49-3
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• CID: 6172978
• PubChem ID: 165645651
• Update Time: 2025-10-29

5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1904157
• 2228329-49-3

• Inchi： 1S/C10H10BrNO2/c1-6-2-3-7(8(11)4-6)9-5-12-10(13)14-9/h2-4,9H,5H2,1H3,(H,12,13)
• InChI Key： CREQEIIJYHREFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1CNC(=O)O1

Computed Properties

• Exact Mass: 254.98949g/mol
• Monoisotopic Mass: 254.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one (CAS: 2228329-49-3)

The compound 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one (CAS: 2228329-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative is being explored for its potential applications in drug discovery, particularly as a scaffold for developing novel antimicrobial and anti-inflammatory agents. Recent studies have focused on its unique chemical properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic optimization of 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one, demonstrating improved yield and purity through a novel catalytic process. The research team utilized palladium-catalyzed cross-coupling reactions to enhance the efficiency of the synthesis, which could facilitate large-scale production for preclinical studies. This advancement addresses previous challenges in the compound's availability, paving the way for more extensive pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have shown that 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one exhibits moderate inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings, reported in Bioorganic & Medicinal Chemistry Letters, suggest that the compound's mechanism of action may involve interference with bacterial protein synthesis, similar to other oxazolidinone-class antibiotics. However, further structure-activity relationship (SAR) studies are needed to optimize its potency and reduce potential toxicity.

Beyond its antimicrobial potential, recent computational docking studies have explored the compound's interaction with inflammatory targets such as cyclooxygenase-2 (COX-2). Molecular modeling data indicate that 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one may bind to the active site of COX-2 with high affinity, as detailed in a 2024 preprint on ChemRxiv. This suggests a dual therapeutic potential, warranting further in vivo validation to assess its efficacy and safety profile in inflammatory models.

Despite these promising developments, challenges remain in the clinical translation of 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one. Pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences indicate limited oral bioavailability, prompting investigations into prodrug strategies or formulation enhancements. Additionally, toxicological assessments are ongoing to evaluate its hepatotoxicity and potential drug-drug interactions, which will be critical for its advancement into preclinical development.

In conclusion, 5-(2-bromo-4-methylphenyl)-1,3-oxazolidin-2-one represents a versatile chemical entity with multifaceted therapeutic potential. Recent advancements in its synthesis, biological evaluation, and computational modeling have laid a solid foundation for future research. Collaborative efforts between synthetic chemists, pharmacologists, and formulation scientists will be essential to overcome current limitations and unlock its full pharmaceutical value.